Cas no 1806143-87-2 (3-Amino-6-cyano-2-fluoro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-6-cyano-2-fluoro-5-(trifluoromethoxy)pyridine
• CAS No: 1806143-87-2
• MF: C₇H₃F₄N₃O
• MW: 221.111834764481
• CID: 4911259
• Update Time: 2025-10-30

3-Amino-6-cyano-2-fluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-cyano-2-fluoro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4N3O/c8-6-3(13)1-5(4(2-12)14-6)15-7(9,10)11/h1H,13H2
• InChI Key： CNRFGEOIGUEJMS-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(C#N)=N1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-6-cyano-2-fluoro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Amino-6-cyano-2-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1806143-87-2)

3-Amino-6-cyano-2-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1806143-87-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring amino, cyano, fluoro, and trifluoromethoxy functional groups, offers a versatile platform for synthesizing novel bioactive molecules. Its CAS number 1806143-87-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in 3-Amino-6-cyano-2-fluoro-5-(trifluoromethoxy)pyridine aligns with current trends in drug discovery, where fluorinated pyridines are increasingly explored for their enhanced metabolic stability and bioavailability. Searches for terms like "fluorinated pyridine applications" or "trifluoromethoxy group in drug design" reflect the compound's relevance in addressing challenges such as target selectivity and ADME (Absorption, Distribution, Metabolism, Excretion) optimization. Additionally, its cyano group contributes to its utility in click chemistry and bioconjugation, topics frequently queried in AI-driven research platforms.

From a synthetic chemistry perspective, CAS 1806143-87-2 exemplifies the strategic incorporation of multiple substituents to fine-tune electronic and steric properties. The fluoro and trifluoromethoxy groups, in particular, are known to influence lipophilicity and hydrogen bonding—a subject often explored in forums discussing "rational drug design principles". This compound's compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its appeal, as evidenced by rising searches for "heterocyclic building blocks for catalysis".

In agrochemical applications, derivatives of 3-Amino-6-cyano-2-fluoro-5-(trifluoromethoxy)pyridine have shown promise in developing next-generation crop protection agents. The trifluoromethoxy moiety, a hotspot in pesticide innovation, correlates with search trends like "eco-friendly fluorinated pesticides". Researchers are also investigating its potential in materials science, where its electron-withdrawing groups could advance organic semiconductors—a topic gaining traction under queries such as "pyridine-based electronic materials".

Quality control and regulatory compliance are paramount for CAS No. 1806143-87-2. Analytical techniques like HPLC-MS and NMR are routinely employed to verify purity, a practice underscored by frequent searches for "analytical validation of fluorinated compounds". The compound's stability under various storage conditions (e.g., inert atmosphere, low temperature) is another area of practical interest, often linked to queries about "handling hygroscopic pyridine derivatives".

Looking ahead, 3-Amino-6-cyano-2-fluoro-5-(trifluoromethoxy)pyridine is poised to play a pivotal role in interdisciplinary research. Its structural motifs align with emerging trends such as "fragment-based drug discovery" and "sustainable fluorination methods"—topics dominating recent scientific discourse. As innovation accelerates, this compound’s synergy with cutting-edge technologies like AI-assisted molecular modeling ("computational chemistry for heterocycles") will likely expand its applications further.